4,4'-oxybis(N-{4-[(1,3-dioxo-1,3-dihydro-2-benzofuran-5-yl)oxy]phenyl}benzamide)

• Molecular Formula: C42H24N2O11
• Molecular Weight: 732.6 g/mol
• IUPAC Name: N-[4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl]-4-[4-[[4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl]carbamoyl]phenoxy]benzamide
• InChI: InChI=1S/C42H24N2O11/c45-37(43-25-5-13-29(14-6-25)52-31-17-19-33-35(21-31)41(49)54-39(33)47)23-1-9-27(10-2-23)51-28-11-3-24(4-12-28)38(46)44-26-7-15-30(16-8-26)53-32-18-20-34-36(22-32)42(50)55-40(34)48/h1-22H,(H,43,45)(H,44,46)
• InChI Key: ASVMZFKGRISIKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)OC3=CC4=C(C=C3)C(=O)OC4=O)OC5=CC=C(C=C5)C(=O)NC6=CC=C(C=C6)OC7=CC8=C(C=C7)C(=O)OC8=O

Description

N-{4-[(1,3-DIOXO-1,3-DIHYDRO-2-BENZOFURAN-5-YL)OXY]PHENYL}-4-[4-({4-[(1,3-DIOXO-1,3-DIHYDRO-2-BENZOFURAN-5-YL)OXY]PHENYL}CARBAMOYL)PHENOXY]BENZAMIDE is a complex organic compound characterized by its multiple benzofuran and phenyl groups

Preparation Methods

The synthesis of N-{4-[(1,3-DIOXO-1,3-DIHYDRO-2-BENZOFURAN-5-YL)OXY]PHENYL}-4-[4-({4-[(1,3-DIOXO-1,3-DIHYDRO-2-BENZOFURAN-5-YL)OXY]PHENYL}CARBAMOYL)PHENOXY]BENZAMIDE involves multiple steps. The process typically starts with the preparation of the benzofuran intermediates, followed by their coupling with phenyl groups under specific reaction conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and substitution reagents like halogens. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

N-{4-[(1,3-DIOXO-1,3-DIHYDRO-2-BENZOFURAN-5-YL)OXY]PHENYL}-4-[4-({4-[(1,3-DIOXO-1,3-DIHYDRO-2-BENZOFURAN-5-YL)OXY]PHENYL}CARBAMOYL)PHENOXY]BENZAMIDE has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential interactions with biological macromolecules. In medicine, it is being explored for its potential therapeutic effects, particularly in the treatment of certain diseases .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Compared to other similar compounds, N-{4-[(1,3-DIOXO-1,3-DIHYDRO-2-BENZOFURAN-5-YL)OXY]PHENYL}-4-[4-({4-[(1,3-DIOXO-1,3-DIHYDRO-2-BENZOFURAN-5-YL)OXY]PHENYL}CARBAMOYL)PHENOXY]BENZAMIDE stands out due to its unique structure and properties. Similar compounds include other benzofuran derivatives and phenyl-substituted amides.